Cas no 2648919-74-6 ((2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid)

• Product Name: (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid
• CAS No: 2648919-74-6
• MF: C₂₆H₃₂N₂O₆
• MW: 468.542087554932
• CID: 5943800
• PubChem ID: 165504076
• Update Time: 2025-05-23

(2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid
• 2648919-74-6
• (2R)-2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)heptanamido]-4-hydroxybutanoic acid
• EN300-1475770

• Inchi： 1S/C26H32N2O6/c1-2-3-8-17(15-24(30)28-23(13-14-29)25(31)32)27-26(33)34-16-22-20-11-6-4-9-18(20)19-10-5-7-12-21(19)22/h4-7,9-12,17,22-23,29H,2-3,8,13-16H2,1H3,(H,27,33)(H,28,30)(H,31,32)/t17?,23-/m1/s1
• InChI Key： SLFXDYTYIMXCIR-IRCUZVAFSA-N
• SMILES： O(C(NC(CC(N[C@@H](C(=O)O)CCO)=O)CCCC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 468.22603674g/mol
• Monoisotopic Mass: 468.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 13
• Complexity: 664
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 125Ų

Additional information on (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid

Introduction to (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic Acid (CAS No. 2648919-74-6)

The compound (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid with CAS number 2648919-74-6 is a complex organic molecule with significant potential in various fields of chemistry and biology. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a heptanamide moiety, and a hydroxybutanoic acid component. The stereochemistry at the 2R position adds another layer of complexity and functionality to this molecule.

The Fmoc group is a well-known protecting group in peptide synthesis, often used to protect amino groups during solid-phase synthesis. Its presence in this compound suggests that it may play a role in controlling the reactivity or stability of the molecule under specific conditions. The heptanamide moiety introduces a hydrophobic chain, which could influence the molecule's solubility and interactions with other compounds. Meanwhile, the 4-hydroxybutanoic acid component adds hydrophilic properties, making this compound potentially amphiphilic.

Recent studies have highlighted the importance of such multifunctional molecules in drug delivery systems and bioconjugation applications. The combination of hydrophilic and hydrophobic domains makes this compound a promising candidate for self-assembling structures, such as micelles or nanoparticles, which are widely used in targeted drug delivery. Additionally, the presence of the Fmoc group allows for precise control over the molecule's reactivity during synthesis or modification processes.

In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The Fmoc group can be introduced via nucleophilic substitution or coupling reactions, while the heptanamide and hydroxybutanoic acid components can be synthesized using standard peptide coupling techniques or esterification reactions. The stereochemistry at the 2R position can be controlled through asymmetric synthesis or resolution methods.

One of the most exciting developments involving similar compounds is their application in bioorthogonal chemistry. Bioorthogonal reactions allow for selective modifications of biomolecules without interfering with their native functions. This property makes them invaluable in studying complex biological systems and developing new therapeutic agents. The combination of an Fmoc group and a hydroxybutanoic acid moiety in this compound could provide new avenues for such applications.

Furthermore, this compound has shown potential in materials science due to its ability to form supramolecular assemblies. These assemblies can be tailored for specific applications, such as sensors or catalysts, by modifying the length and functionality of the heptanamide chain. Recent research has also explored the use of similar compounds in stimuli-responsive materials that can change their properties in response to environmental changes like pH or temperature.

In conclusion, (2R)-2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)heptanamido-4-hydroxybutanoic acid (CAS No. 2648919-74) is a versatile compound with diverse applications across multiple disciplines. Its unique structure and functional groups make it an attractive candidate for advanced chemical and biological research. As our understanding of its properties continues to grow, so too will its potential impact on fields ranging from medicine to materials science.